Cas no 2549025-25-2 (2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2549025-25-2
• MF: C₁₈H₁₈N₄O
• MW: 306.361723423004
• CID: 5314408
• PubChem ID: 154830860
• Update Time: 2025-06-29

2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide
• F6789-2384
• 2549025-25-2
• AKOS040730372
• 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C18H18N4O/c1-11-7-12(2)9-14(8-11)19-18(23)15-5-6-17-20-16(13-3-4-13)10-22(17)21-15/h5-10,13H,3-4H2,1-2H3,(H,19,23)
• InChI Key： ADJWKYHJTISXOF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2N(C=C(C3CC3)N=2)N=1)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 306.14806121g/mol
• Monoisotopic Mass: 306.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.19±0.70(Predicted)

Additional information on 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide

Introduction to 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549025-25-2)

2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide, identified by its CAS number 2549025-25-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridazine class, a structural motif known for its broad spectrum of biological activities. The presence of a cyclopropyl side chain and a 3,5-dimethylphenyl substituent enhances its molecular complexity and potential pharmacological properties.

The chemical structure of 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide features a fused ring system consisting of an imidazole ring connected to a pyridazine ring. This arrangement creates a rigid framework that can interact favorably with biological targets. The 6-carboxamide functional group further contributes to the compound's solubility and reactivity, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in imidazopyridazine derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that compounds within this class exhibit promising activities against inflammatory diseases, cancer, and infectious disorders. The unique combination of structural features in 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide positions it as a potential candidate for further investigation.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways. For instance, research has indicated that imidazopyridazines can interact with enzymes and receptors involved in cell signaling. The cyclopropyl group may enhance binding affinity by introducing steric constraints, while the 3,5-dimethylphenyl moiety could improve metabolic stability. These features make the compound an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular docking simulations have been employed to explore the interactions between 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide and target proteins. These studies have revealed potential binding sites that could be exploited for therapeutic intervention.

The synthesis of 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide involves multi-step organic reactions that require careful optimization. Key steps include cyclization reactions to form the heterocyclic core and functional group transformations to introduce the carboxamide moiety. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in preclinical studies.

Preclinical research has demonstrated that derivatives of imidazopyridazines can exhibit significant therapeutic effects. For example, some analogs have shown anti-inflammatory properties by inhibiting key cytokine pathways. Additionally, preclinical trials have indicated potential anticancer activity by disrupting tumor cell proliferation and survival mechanisms. These findings underscore the importance of further investigating 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide in vivo.

The development of novel pharmaceuticals relies heavily on understanding the relationship between chemical structure and biological activity. The unique features of 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide, such as its fused heterocyclic system and functional groups like the carboxamide moiety, make it a valuable scaffold for drug discovery. By modifying specific parts of its structure, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes.

In conclusion, 2-cyclopropyl-N-(3,5-dimethylphenyl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2549025-25-2) represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular architecture and potential biological activities make it an attractive molecule for developing new treatments against various diseases. Continued investigation into this compound and its derivatives holds great promise for advancing medical science.